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Compound of Interest

Compound Name: 2-Decylthiophene

Cat. No.: B1607291

In-Depth Technical Guide to 2-Decylthiophene

For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification

Chemical Name: 2-Decylthiophene CAS Number: 24769-39-9

Physicochemical and Safety Data

The following table summarizes the key quantitative data for 2-Decylthiophene, compiled from
various safety data sheets. This information is crucial for safe handling, storage, and use in a
laboratory or industrial setting.
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Property Value Reference
Molecular Formula C14H24S [1]
Molecular Weight 224.41 g/mol [1]

Colorless to light yellow to light
Appearance o [1]
orange clear liquid

Boiling Point 167 °C at 17 mmHg [1]
Density 0.920 £ 0.06 g/cm3 (Predicted) [1]
Refractive Index 1.4860 - 1.4900 [1]

Hazard Identification and Precautionary Measures

2-Decylthiophene is classified as a hazardous substance. The following table outlines its GHS
classifications and associated precautionary statements.
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Hazard Class

Hazard Statement Precautionary Statements

Flammable liquids (Category
3)

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition
sources. No smoking. P233:
Keep container tightly closed.
P240: Ground and bond

container and receiving

H226: Flammable liquid and

vapor

equipment. P241: Use
explosion-proof
electrical/ventilating/lighting

equipment.

Skin irritation (Category 2)

P303+P361+P353: IF ON
SKIN (or hair): Take off

immediately all contaminated

H315: Causes skin irritation

clothing. Rinse skin with water.

Serious eye irritation (Category
2)

P305+P351+P338: IF IN

EYES: Rinse cautiously with
H319: Causes serious eye water for several minutes.
irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity -
single exposure (Respiratory

system)

H335: May cause respiratory

irritation

This data is a summary and should be supplemented by a full review of the complete Safety
Data Sheet (SDS) before handling the material.

Experimental Protocols
Synthesis of 2-Decylthiophene via Kumada Cross-

Coupling
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This protocol describes a general method for the synthesis of 2-alkylthiophenes, which can be
adapted for 2-Decylthiophene. The Kumada cross-coupling reaction is a standard method for
forming carbon-carbon bonds between an organohalide and a Grignard reagent, catalyzed by a
nickel or palladium complex.

Reaction Scheme:

Caption: Kumada coupling of 2-bromothiophene and decylmagnesium bromide.
Materials:

e 2-Bromothiophene

e Magnesium turnings

e 1-Bromodecane

 [1,3-Bis(diphenylphosphino)propane]nickel(ll) chloride (Ni(dppp)Cl2)
e Anhydrous diethyl ether or tetrahydrofuran (THF)

e 1 M Hydrochloric acid

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

» Nitrogen gas (for inert atmosphere)

Procedure:

o Preparation of the Grignard Reagent (Decylmagnesium bromide):

o In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium.
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o Add a solution of 1-bromodecane in anhydrous diethyl ether dropwise to the magnesium
turnings.

o The reaction should initiate spontaneously, evidenced by gentle refluxing. If not, gentle
heating may be required.

o After the addition is complete, reflux the mixture for 1-2 hours to ensure complete
formation of the Grignard reagent.

o Kumada Coupling Reaction:

[¢]

In a separate flame-dried flask under a nitrogen atmosphere, dissolve 2-bromothiophene
and a catalytic amount of Ni(dppp)Clz in anhydrous diethyl ether.

o Cool the solution in an ice bath.

o Slowly add the prepared decylmagnesium bromide solution to the 2-bromothiophene
solution via a cannula or dropping funnel.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.

o Work-up and Purification:
o Quench the reaction by slowly adding 1 M hydrochloric acid.

o Separate the organic layer and wash it sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter and concentrate the solution under reduced pressure to obtain the crude product.

o Purify the crude 2-Decylthiophene by vacuum distillation or column chromatography on
silica gel.

Caption: Experimental workflow for the synthesis of 2-Decylthiophene.
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Signaling Pathways and Biological Activity

Currently, there is a lack of specific research detailing the direct interaction of 2-
Decylthiophene with defined biological signaling pathways. The primary focus of research on
this and similar long-chain alkylthiophenes has been in the field of materials science,
particularly for organic electronics.

However, it is worth noting that some sulfur-containing heterocyclic compounds can exhibit
biological activity. Should research in this area emerge, this section will be updated. The logical
relationship for investigating potential biological activity is outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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